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Compound of Interest

Compound Name: Pilabactam sodium

Cat. No.: B10831553 Get Quote

Disclaimer: This document provides a summary of essential safety and logistical information for

handling Pilabactam sodium. However, a specific, official Safety Data Sheet (SDS) for

Pilabactam sodium was not readily available through public searches. The information

presented here is aggregated from general laboratory safety practices and data sheets for

similar β-lactamase inhibitors. Therefore, it is imperative to obtain and meticulously review the

official SDS for Pilabactam sodium from your supplier before commencing any work. This

document should be used as a supplementary guide and not as a replacement for the

manufacturer's specific safety recommendations.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Pilabactam sodium, based on general best practices for potent pharmaceutical powders.
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Body Part Protection Rationale

Eyes/Face
Chemical safety goggles or a

full-face shield.

Protects against splashes,

dust, and aerosols.

Skin

Chemical-resistant,

impermeable gloves (e.g.,

nitrile). A disposable lab coat

or gown with long sleeves and

tight-fitting cuffs.

Prevents skin contact with the

compound. Double gloving is

recommended for certain

procedures.

Respiratory

A NIOSH-approved respirator

(e.g., N95 or higher) is

necessary when handling the

solid form, especially when

there is a potential for aerosol

generation (e.g., weighing,

preparing solutions).

Minimizes the risk of inhaling

fine particles of the compound.

Operational Plan
A multi-faceted approach involving engineering controls, administrative controls, and personal

protective equipment is crucial for the safe handling of Pilabactam sodium.

Engineering Controls
Ventilation: All procedures involving the handling of solid Pilabactam sodium or

concentrated solutions should be performed in a certified chemical fume hood or a biological

safety cabinet to minimize inhalation exposure.[1]

Containment: For procedures with a high risk of aerosol generation, consider using a glove

box or other closed-system transfer methods.

Administrative Controls
Restricted Access: The area where Pilabactam sodium is handled should be clearly marked

and access should be restricted to authorized personnel only.
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Hygiene Practices: Do not eat, drink, or apply cosmetics in the laboratory. Wash hands

thoroughly with soap and water before leaving the work area.[2]

Training: All personnel handling Pilabactam sodium must be thoroughly trained on its

potential hazards, safe handling procedures, and emergency protocols.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the standard procedure for donning and doffing PPE to ensure

maximum protection and prevent contamination.

Donning PPE

Doffing PPE

Wash Hands Don Gown/Lab Coat Don Respirator Don Eye Protection Don Gloves (over cuffs)

Remove Gloves Remove Gown/Lab Coat Wash Hands Remove Eye Protection Remove Respirator Wash Hands

Click to download full resolution via product page

Standard PPE Donning and Doffing Procedure.

PPE Selection Logic
The selection of appropriate PPE is dependent on the specific task being performed. The

following diagram provides a general decision-making framework.
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Task Assessment

Weighing Solid Compound Preparing Stock Solution Handling Dilute Solutions

Full PPE Required:
- Respirator

- Double Gloves
- Gown

- Eye Protection

Standard PPE:
- Gloves
- Gown

- Eye Protection

Basic PPE:
- Gloves

- Lab Coat
- Eye Protection

Click to download full resolution via product page

Decision workflow for selecting appropriate PPE.

Disposal Plan
Proper disposal of Pilabactam sodium and any contaminated materials is critical to prevent

environmental contamination and the potential development of antibiotic resistance.

Waste Characterization: Unused Pilabactam sodium and concentrated stock solutions

should be treated as hazardous chemical waste.

Containment: All waste materials, including contaminated PPE (gloves, gowns), disposable

labware, and cleaning materials, should be collected in a dedicated, clearly labeled, and

leak-proof hazardous waste container.

Disposal Method: Disposal must be carried out in accordance with all applicable federal,

state, and local regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance on the disposal of β-lactam antibiotic waste. High-

concentration stock solutions are generally considered hazardous chemical waste and

should be collected for disposal by a certified hazardous waste vendor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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